Cas no 821799-24-0 (Benzene, [3-ethyl-3-(trifluoromethyl)-4-pentenyl]-)

• Product name: Benzene, [3-ethyl-3-(trifluoromethyl)-4-pentenyl]-
• CAS No: 821799-24-0
• MF: C₁₄H₁₇F₃
• MW: 242.27998
• CID: 696320
• PubChem ID: 71419728

Benzene, [3-ethyl-3-(trifluoromethyl)-4-pentenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [3-ethyl-3-(trifluoromethyl)-4-pentenyl]-
• [3-ethyl-3-(trifluoromethyl)pent-4-enyl]benzene
• [3-Ethyl-3-(trifluoromethyl)pent-4-en-1-yl]benzene
• 821799-24-0
• DTXSID70838958

• Inchi： InChI=1S/C14H17F3/c1-3-13(4-2,14(15,16)17)11-10-12-8-6-5-7-9-12/h3,5-9H,1,4,10-11H2,2H3
• InChI Key： JYRJCSUXFHQDQJ-UHFFFAOYSA-N
• SMILES： CCC(CCC1=CC=CC=C1)(C=C)C(F)(F)F

Computed Properties

• Exact Mass: 242.12823503g/mol
• Monoisotopic Mass: 242.12823503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų